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Introduction

The emergence of multidrug-resistant (MDR) bacteria poses a significant threat to global public
health. Combination therapy, the use of two or more antibiotics, is a promising strategy to
overcome resistance, enhance efficacy, and reduce the likelihood of developing further
resistance. The checkerboard assay is a widely used in vitro method to systematically evaluate
the interactions between two antimicrobial agents.[1][2][3] This application note provides a
detailed protocol for performing a checkerboard assay to assess the synergistic, additive,
indifferent, or antagonistic effects of "Antibacterial compound 1" when combined with other
conventional antibiotics.

The primary goal of this assay is to determine the Fractional Inhibitory Concentration Index
(FICI), a quantitative measure of the interaction between two drugs.[4][5] By identifying
synergistic combinations, researchers can prioritize promising drug pairings for further
preclinical and clinical development.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15564777#bc-rfq
https://antiviral.creative-diagnostics.com/antimicrobial-synergy-testing-checkerboard-assay.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9319746/
https://scispace.com/pdf/antimicrobial-synergy-testing-by-the-inkjet-printer-assisted-2t5tp3wice.pdf
https://www.benchchem.com/product/b15564777/docs?utm_src=pdf-body#application-notes-and-protocols-for-checkerboard-synergy-testing-of-antibacterial-compound-1
https://emerypharma.com/solutions/cell-microbiology-services/antimicrobial-synergy-study-checkerboard-testing/
http://amri.staging.ribbitt.com/product/antibiotic-synergy-checkerboard-testing/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564777?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Key Concepts: Antibiotic Interactions

When two antibiotics are combined, their interaction can be classified as one of the following:

o Synergy: The combined effect of the two drugs is significantly greater than the sum of their
individual effects.[4] This is indicated by a FICI of < 0.5.[4][5][6]

o Additivity/Indifference: The combined effect is equal to the sum of the individual effects.[4]
This is generally indicated by a FICI between >0.5 and <4.[1][4][5][7]

e Antagonism: The combined effect is less than the effect of the more active drug alone.[4]
This is indicated by a FICI of > 4.[1][4][5][7]

Experimental Protocol: Checkerboard Broth
Microdilution Assay

This protocol outlines the steps for determining the synergistic activity of "Antibacterial
compound 1" in combination with another antibiotic (referred to as "Antibiotic B").

1. Materials

» "Antibacterial compound 1" stock solution of known concentration
 Antibiotic B stock solution of known concentration

o Bacterial strain(s) of interest

o Cation-adjusted Mueller-Hinton Broth (CAMHB)

o Sterile 96-well microtiter plates

o Spectrophotometer or McFarland turbidity standards

o Pipettes and sterile tips

¢ Incubator (35-37°C)

N

. Preliminary Step: Determination of Minimum Inhibitory Concentrations (MICs)

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://emerypharma.com/solutions/cell-microbiology-services/antimicrobial-synergy-study-checkerboard-testing/
https://emerypharma.com/solutions/cell-microbiology-services/antimicrobial-synergy-study-checkerboard-testing/
http://amri.staging.ribbitt.com/product/antibiotic-synergy-checkerboard-testing/
https://www.researchgate.net/post/How-do-you-calculate-the-fractional-inhibitory-concentration-index-FICi-of-two-combinations-of-drugs-if-their-MICs-are-unknown
https://emerypharma.com/solutions/cell-microbiology-services/antimicrobial-synergy-study-checkerboard-testing/
https://antiviral.creative-diagnostics.com/antimicrobial-synergy-testing-checkerboard-assay.html
https://emerypharma.com/solutions/cell-microbiology-services/antimicrobial-synergy-study-checkerboard-testing/
http://amri.staging.ribbitt.com/product/antibiotic-synergy-checkerboard-testing/
https://www.researchgate.net/post/Can-anybody-suggest-how-to-do-Checker-board-assay-for-synergistic-activity-of-plant-extracts-with-antibiotics
https://emerypharma.com/solutions/cell-microbiology-services/antimicrobial-synergy-study-checkerboard-testing/
https://antiviral.creative-diagnostics.com/antimicrobial-synergy-testing-checkerboard-assay.html
https://emerypharma.com/solutions/cell-microbiology-services/antimicrobial-synergy-study-checkerboard-testing/
http://amri.staging.ribbitt.com/product/antibiotic-synergy-checkerboard-testing/
https://www.researchgate.net/post/Can-anybody-suggest-how-to-do-Checker-board-assay-for-synergistic-activity-of-plant-extracts-with-antibiotics
https://www.benchchem.com/product/b15564777/docs?utm_src=pdf-body#application-notes-and-protocols-for-checkerboard-synergy-testing-of-antibacterial-compound-1
https://www.benchchem.com/product/b15564777/docs?utm_src=pdf-body#application-notes-and-protocols-for-checkerboard-synergy-testing-of-antibacterial-compound-1
https://www.benchchem.com/product/b15564777/docs?utm_src=pdf-body#application-notes-and-protocols-for-checkerboard-synergy-testing-of-antibacterial-compound-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564777?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE e iy i

Before performing the checkerboard assay, the MIC of each compound ("Antibacterial
compound 1" and Antibiotic B) must be determined individually against the test organism(s).[8]
This can be achieved using the standard broth microdilution method as described by the
Clinical and Laboratory Standards Institute (CLSI). The MIC is the lowest concentration of an
antimicrobial agent that prevents visible growth of a microorganism.[3]

3. Checkerboard Assay Setup

The checkerboard assay is performed in a 96-well microtiter plate. Serial dilutions of
"Antibacterial compound 1" are made along the x-axis (columns), and serial dilutions of
Antibiotic B are made along the y-axis (rows).[7]

Workflow Diagram:

e 2

Preparation Assay Setup

Determine Individual MICs of ) Serial Dilute Compound 1
Compound 1 and Antibiotic B (Columns)

Analysis
Prepare Stock Solutions of - Serial Dilute Antibiotic B Inoculate Plate with Incubate Plate Read MICs of Interpret Results
(Compound 1 and Antibiotic Bj* [ (Rows) (Bacterial Suspension} Ql6-24h at 37"CD [Combined Agenlsj [Ca\cu\a(e FICD [(Synergy, Additivity, Antagonism)

Prepare Bacterial Inoculum
(0.5 McFarland)
P —————

Click to download full resolution via product page
Caption: Workflow of the checkerboard synergy assay.
4. Detailed Procedure

e Preparation of Antibiotic Dilutions:
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o In a 96-well plate, add 50 pL of CAMHB to all wells.

o Along the x-axis (e.g., columns 1-10), create a 2-fold serial dilution of "Antibacterial
compound 1". Start with a concentration that is 4x the MIC in the first column.

o Along the y-axis (e.g., rows A-G), create a 2-fold serial dilution of Antibiotic B. Start with a
concentration that is 4x the MIC in the first row.

e Controls:

o Growth Control: A well containing only the bacterial inoculum in CAMHB (no antibiotics).

o Sterility Control: A well containing only CAMHB.

o Individual MICs: A row with serial dilutions of "Antibacterial compound 1" alone and a
column with serial dilutions of Antibiotic B alone.[4]

¢ |noculation:

o Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard (~1.5 x 10”8
CFU/mL).

o Dilute the inoculum in CAMHB to achieve a final concentration of approximately 5 x 10"5
CFU/mL in each well.[5]

o Add 100 pL of the final bacterial suspension to each well, bringing the total volume to 200
uL.[2]

e Incubation:
o Incubate the plate at 35-37°C for 16-24 hours.[5]
5. Data Collection and Analysis

o Reading the Results: After incubation, visually inspect the plate for turbidity. The MIC of the
combination is the lowest concentration of each drug, in combination, that inhibits visible
bacterial growth.
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 Calculating the Fractional Inhibitory Concentration Index (FICI): The FICI is calculated for
each well that shows no growth using the following formulas:[5]

o FIC of Compound 1 (FIC_A) = (MIC of Compound 1 in combination) / (MIC of Compound
1 alone)

o FIC of Antibiotic B (FIC_B) = (MIC of Antibiotic B in combination) / (MIC of Antibiotic B
alone)

o FICI=FIC_A+ FIC_B[4][5]

The lowest FICI value obtained from all the wells with no growth is reported as the FICI for
the combination.

Interaction Interpretation Diagram:

<0.5 0.5and <4 \>4
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Caption: Interpretation of FICI values for antibiotic interactions.

Data Presentation

The results of the checkerboard assay should be presented in a clear and organized manner.

Table 1: MICs of Individual Compounds
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. . "Antibacterial compound .
Bacterial Strain Antibiotic B MIC (pg/mL)
1" MIC (pg/mL)

Strain A 16 8
Strain B 32 16
Strain C 8 4

Table 2. Checkerboard Assay Results and FICI Calculation

MIC of MIC of Ab
. Cpd1lin Bin
Bacterial . . FIC of FIC of Ab Interpreta
] Combinat Combinat FICI ]
Strain . . Cpd1 B tion
ion ion

(ug/mL) (ng/mL)

Strain A 4 1 0.25 0.125 0.375 Synergy
Strain B 16 4 0.5 0.25 0.75 Additivity
Indifferenc
Strain C 8 2 1 0.5 1.5
e

Further Characterization

For combinations that demonstrate synergy in the checkerboard assay, further characterization
can be performed using a time-kill kinetic assay.[4] This assay provides information on the rate
of bacterial killing over time and can distinguish between bactericidal and bacteriostatic effects.

[4]

Conclusion

The checkerboard assay is a valuable tool for screening and identifying synergistic interactions
between "Antibacterial compound 1" and other antibiotics. The detailed protocol and data
analysis methods provided in this application note will enable researchers to systematically
evaluate potential combination therapies, ultimately contributing to the development of new
strategies to combat antibiotic resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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